Cas no 2034590-05-9 (3-[(4-methoxythian-4-yl)methyl]-1-(2-phenylethyl)urea)

• Product Name: 3-[(4-methoxythian-4-yl)methyl]-1-(2-phenylethyl)urea
• CAS No: 2034590-05-9
• MF: C₁₆H₂₄N₂O₂S
• MW: 308.438962936401
• CID: 5553580
• Update Time: 2025-11-06

3-[(4-methoxythian-4-yl)methyl]-1-(2-phenylethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[(4-methoxythian-4-yl)methyl]-3-(2-phenylethyl)urea
• 3-[(4-methoxythian-4-yl)methyl]-1-(2-phenylethyl)urea

• Inchi： 1S/C16H24N2O2S/c1-20-16(8-11-21-12-9-16)13-18-15(19)17-10-7-14-5-3-2-4-6-14/h2-6H,7-13H2,1H3,(H2,17,18,19)
• InChI Key： CZOYAJZLYZHOND-UHFFFAOYSA-N
• SMILES： N(CC1(OC)CCSCC1)C(NCCC1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 3-[(4-methoxythian-4-yl)methyl]-1-(2-phenylethyl)urea

Introduction to 3-[(4-methoxythian-4-yl)methyl]-1-(2-phenylethyl)urea (CAS No. 2034590-05-9)

3-[(4-methoxythian-4-yl)methyl]-1-(2-phenylethyl)urea, identified by its Chemical Abstracts Service (CAS) number 2034590-05-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a thiophene ring substituted with a methoxy group, linked to a methyl group, which further connects to a phenethyl moiety. The urea functional group at the other end of the molecule contributes to its reactivity and interaction with biological targets.

The thiophene ring in 3-[(4-methoxythian-4-yl)methyl]-1-(2-phenylethyl)urea is a key structural feature that imparts unique electronic and steric properties to the compound. Thiophene derivatives are well-documented for their role in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the 4-methoxythian-4-yl substituent enhances the lipophilicity of the molecule, facilitating its ability to cross biological membranes. This characteristic is particularly relevant in drug design, where membrane permeability is a critical factor for achieving effective pharmacokinetics.

The methyl group attached to the thiophene ring in 3-[(4-methoxythian-4-yl)methyl]-1-(2-phenylethyl)urea serves as a linker, connecting the aromatic system to the urea moiety. This connection allows for potential interactions with biological receptors or enzymes through hydrogen bonding or hydrophobic interactions. The urea functional group itself is known for its ability to form hydrogen bonds, making it a versatile component in medicinal chemistry for designing molecules that can interact with biological targets.

The phenethyl moiety at the other end of the molecule adds another layer of complexity to its biological activity. Phenethylamine derivatives are well-studied for their roles in neurotransmitter systems and have been explored in contexts such as mood regulation and neuroprotection. In 3-[(4-methoxythian-4-yl)methyl]-1-(2-phenylethyl)urea, this group may contribute to interactions with specific enzymes or receptors, potentially modulating biological pathways relevant to diseases such as neurodegenerative disorders or cardiovascular conditions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of compounds like 3-[(4-methoxythian-4-yl)methyl]-1-(2-phenylethyl)urea with high precision. These tools have been instrumental in understanding how structural modifications can influence biological activity, leading to more targeted drug design efforts. For instance, studies have shown that subtle changes in the substitution pattern around the thiophene ring can significantly alter the potency and selectivity of urea derivatives.

In terms of synthetic chemistry, 3-[(4-methoxythian-4-yl)methyl]-1-(2-phenylethyl)urea can be synthesized through multi-step organic reactions involving condensation reactions between appropriate precursors. The synthesis typically involves constructing the thiophene core followed by functionalization with the methoxy group and subsequent attachment of the phenethyl moiety. The final step often involves forming the urea linkage through reaction with an isocyanate or carbodiimide intermediate.

The pharmaceutical industry has shown considerable interest in exploring novel urea derivatives for their potential therapeutic benefits. 3-[(4-methoxythian-4-yl)methyl]-1-(2-phenylethyl)urea represents an example of how structural diversification can lead to compounds with unique properties that may be advantageous in drug development. Researchers are particularly keen on understanding how modifications around the thiophene ring influence biological activity, as this information can guide future synthetic efforts toward more potent and selective molecules.

One area where derivatives like 3-[ ( 4 - methoxythian - 4 - yl ) methyl ] - 1 - ( 2 - phenylethyl ) urea show promise is in the treatment of inflammatory diseases. Urea-based compounds have been reported to exhibit anti-inflammatory effects by modulating cytokine production or inhibiting inflammatory enzymes. The specific structural features of this compound may allow it to interact with key inflammatory pathways while minimizing side effects associated with broader immunosuppression.

Another emerging application is in oncology research. Thiophene derivatives have been investigated for their potential role in inhibiting kinases or other enzymes involved in cancer cell proliferation and survival. By incorporating these structural motifs into molecules like 3-[ ( 4 - methoxythian - 4 - yl ) methyl ] - 1 - ( 2 - phenylethyl ) urea, researchers aim to develop novel chemotherapeutic agents that can selectively target cancer cells without harming healthy tissues.

The development of new analytical techniques has also facilitated deeper insights into the behavior of compounds such as 3-[ ( 4 - methoxythian - 4 - yl ) methyl ] - 1 - ( 2 - phenylethyl ) urea in biological systems. Techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography allow researchers to determine molecular structures, interactions, and metabolic pathways with high resolution. These data are crucial for understanding how a compound behaves within a living organism and for optimizing its pharmacological properties.

In conclusion,3-[ ( 4 - methoxythian - 4 - yl ) methyl ] - 1 - ( 2 - phenylethyl ) urea (CAS No. 2034590-05) represents a fascinating example of how structural complexity can lead to novel biological activities. Its unique combination of a thiophene ring,methoxy group, phenethyl moiety,and urea functional group makes it a promising candidate for further exploration in pharmaceutical research. As our understanding of molecular interactions continues to evolve,this compound will likely play an important role in developing new therapeutic strategies across multiple disease areas.